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Compound of Interest

Compound Name: Cinnamyl cinnamate

Cat. No.: B1669055

Cinnamyl Cinnamate: A Bio-based Plasticizer for
PVC Films

Application Notes & Protocols

The following document provides detailed application notes and protocols for researchers,
scientists, and drug development professionals interested in the evaluation and use of
cinnamyl cinnamate as a potential bio-based plasticizer for Polyvinyl Chloride (PVC) films.
These guidelines are based on current research and are intended to facilitate the exploration of
this promising alternative to traditional phthalate-based plasticizers.

Introduction

Polyvinyl chloride (PVC) is a widely used thermoplastic polymer that often requires the addition
of plasticizers to enhance its flexibility and processing characteristics. For decades, phthalate
esters have dominated the plasticizer market. However, growing concerns over their potential
health and environmental risks have spurred the search for safer, bio-based alternatives.
Cinnamic acid derivatives, including cinnamyl cinnamate, have emerged as viable candidates
due to their potential to improve the ductility of PVC films.[1][2] Cinnamyl cinnamate, an ester
of cinnamyl alcohol and cinnamic acid, has shown promising results in terms of its plasticizing
efficiency, thermal stability, and low toxicity profile.[1][3]
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Data Presentation: Performance of Cinnamyl
Cinnamate in PVC Films

The following tables summarize the key performance indicators of PVC films plasticized with
cinnamyl cinnamate (CC) in comparison to unplasticized PVC and other cinnamic acid
derivatives. The data is compiled from a study where the plasticizers were incorporated at 50
parts per hundred (phr) of PVC resin.[4]

Table 1: Mechanical Properties of Plasticized PVC Films[4]

PVC + Cinnamyl

Property Unplasticized PVC .

Cinnamate (CC)
Tensile Strength (MPa) 355+1.8 222+1.1
Elongation at Break (%) 50+£0.5 > 260
Elastic Modulus (MPa) 1250 + 150 120+ 10

Table 2: Thermal Properties of Plasticized PVC Films[1][2]

PVC + Cinnamyl

Property Unplasticized PVC .
Cinnamate (CC)

Glass Transition Temperature
(Tg) (°C)

85 Lower than neat PVC

Onset Degradation

~250 Slightly reduced
Temperature (T5) (°C)

Table 3: Physicochemical Properties of Cinnamyl Cinnamate[2]
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Property Value
Molecular Weight ( g/mol ) 264.324
Melting Point (°C) 42-45
Boiling Point (°C) 370
Density (g/cm3) 1.121

Experimental Protocols

The following protocols are detailed methodologies for the preparation and characterization of
PVC films plasticized with cinnamyl cinnamate.

Preparation of Plasticized PVC Films (Solvent Casting
Method)

This protocol describes the preparation of PVC films using the solvent casting technique, which
Is @ common laboratory-scale method for producing uniform films.

Materials:

e Polyvinyl Chloride (PVC) resin

e Cinnamyl Cinnamate (CC)

o Tetrahydrofuran (THF), analytical grade

Equipment:

Analytical balance

Glass beakers or flasks

Magnetic stirrer and stir bars

Petri dishes or a flat glass substrate
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e Fume hood

» Desiccator
Procedure:

e Solution Preparation:

o In a fume hood, weigh the desired amount of PVC resin and cinnamyl cinnamate. For a
50 phr formulation, the weight ratio of plasticizer to PVC is 1:2.

o Dissolve the PVC resin in an appropriate volume of THF in a beaker with continuous
stirring until a homogeneous solution is obtained.

o Add the pre-weighed cinnamyl cinnamate to the PVC solution and continue stirring until
it is completely dissolved. The final solution should be clear and viscous.

e Film Casting:

o Carefully pour the solution into a clean, dry Petri dish or onto a level glass plate. Ensure
the solution spreads evenly to achieve a uniform thickness.

o Cover the casting surface with a watch glass or a perforated lid to allow for slow solvent
evaporation and prevent rapid film formation, which can trap bubbles.

e Drying:
o Allow the solvent to evaporate at room temperature in the fume hood for 24-48 hours.
o Once the film appears dry, carefully peel it from the substrate.

o To remove any residual solvent, place the film in a desiccator under vacuum for at least 24
hours.

Characterization of Plasticized PVC Films

The following are standard methods to evaluate the performance of the prepared PVC films.
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The tensile properties of the films are determined using a universal testing machine according
to the ASTM D882 standard.

Procedure:
e Cut the prepared PVC films into dumbbell-shaped specimens of standard dimensions.

o Measure the thickness of each specimen at several points along the gauge length and
calculate the average.

e Mount the specimen in the grips of the universal testing machine.

o Apply a tensile load at a constant crosshead speed (e.g., 10 mm/min) until the specimen
breaks.

o Record the load and elongation data to determine the tensile strength, elongation at break,
and elastic modulus.[4]

Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the
plasticized PVC films.

Procedure:
» Place a small, accurately weighed sample (5-10 mg) of the PVC film into a TGA crucible.

e Heat the sample from room temperature to a high temperature (e.g., 600 °C) at a constant
heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.

» Record the weight loss as a function of temperature. The onset degradation temperature (Ts)
is the temperature at which 5% weight loss occurs.[5]

Dynamic Mechanical Thermal Analysis (DMTA): DMTA is used to determine the glass transition
temperature (Tg) of the material.

Procedure:

o Cut a rectangular specimen from the PVC film.
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Clamp the specimen in the DMTA instrument.

Apply a sinusoidal strain at a fixed frequency while ramping the temperature (e.g., from -100
°C to 150 °C at 3 °C/min).

The peak of the tan d curve is taken as the glass transition temperature (Tg). A lower Tg
compared to unplasticized PVC indicates effective plasticization.[1][2]

This test evaluates the permanence of the plasticizer within the PVC matrix.

Procedure (Solvent Extraction Method):

Cut a pre-weighed (Winitial) piece of the plasticized PVC film.

Immerse the film in a solvent (e.g., n-hexane, ethanol, or water) at a specified temperature
for a set period (e.g., 24 hours at 25 °C).

Remove the film, gently wipe the surface, and dry it in a vacuum oven until a constant weight
(Wfinal) is achieved.

The percentage of weight loss is calculated as: [(W_initial - W_final) / W_initial] * 100. A
lower weight loss indicates better migration resistance.

Visualizations

The following diagrams illustrate the experimental workflow for preparing and testing PVC films

plasticized with cinnamyl cinnamate.
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Caption: Experimental workflow for PVC film preparation and characterization.
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Caption: Logical relationship of plasticization with cinnamyl cinnamate.

Safety and Environmental Considerations

Cinnamyl cinnamate has been evaluated for its environmental and health safety. It is reported
to be not persistent, bioaccumulative, or toxic (PBT).[3] Furthermore, it is considered non-
genotoxic.[3] However, as with any chemical, appropriate personal protective equipment (PPE),
such as gloves and safety glasses, should be used during handling. All procedures involving
solvents should be conducted in a well-ventilated fume hood.

Conclusion

Cinnamyl cinnamate presents a promising, bio-based alternative to conventional phthalate
plasticizers for PVC applications. Its ability to significantly enhance the ductility and flexibility of
PVC films, coupled with a favorable safety profile, makes it a strong candidate for further
research and development. The protocols and data presented here provide a foundation for
scientists and researchers to explore the full potential of cinnamyl cinnamate in creating more
sustainable and safer PVC products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669055#cinnamyl-cinnamate-as-a-potential-
plasticizer-for-pvc-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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